Cas no 1899921-05-1 (Almonertinib)

• Product Name: Almonertinib
• CAS No: 1899921-05-1
• Molecular Formula: C₃₀H₃₅N₇O₂
• Molecular Weight: 525.6446
• MDL: MFCD32173681
• CID: 4673665
• PubChem ID: 121280087

Almonertinib Properties

Names and Identifiers

• HS-10296
• Almonertinib
• Ameile
• N-(5-((4-(1-Cyclopropyl-1H-indol-3-yl)pyrimidin-2-yl)amino)-2-((2-(dimethylamino)ethyl)(methyl)amino)-4-methoxyphenyl)acrylamide
• N-[5-[[4-(1-cyclopropylindol-3-yl)pyrimidin-2-yl]amino]-2-[2-(dimethylamino)ethyl-methylamino]-4-methoxyphenyl]prop-2-enamide
• GTPL11136
• T4RS462G19
• HS 10296 [WHO-DD]
• s8817
• HS10296
• example 26 [WO2016054987A1]
• 2-Propenamide, N-(5-((4-(1-cyc
• ALMONERTINIB [WHO-DD]
• CS-0066162
• N-(5-{[4-(1-cyclopropylindol-3-yl)pyrimidin-2-yl]amino}-2-{[2-(dimethylamino)ethyl](methyl)amino}-4-methoxyphenyl)prop-2-enamide
• Aumolertinib [WHO-DD]
• EQ-143
• 2-Propenamide, N-[5-[[4-(1-cyclopropyl-1H-indol-3-yl)-2-pyrimidinyl]amino]-2-[[2-(dimethylamino)ethyl]methylamino]-4-methoxyphenyl]-
• Aumolertinib
• AUMOLERTINIB [INN]
• BDBM50557548
• UNII-T4RS462G19
• GLXC-26972
• CHEMBL4761468
• AKOS040758756
• EX-A3721
• HS-10296?
• SCHEMBL17683063
• EQ143
• 1899921-05-1
• Egfr T790M inhibitor HS-10296
• Hs 10296
• EGFR Tyrosine Kinase Inhibitor HS-10296
• N-[5-[[4-(1-Cyclopropyl-1H-indol-3-yl)-2-pyrimidinyl]amino]-2-[[2-(dimethylamino)ethyl]methylamino]-4-methoxyphenyl]-2-propenamide
• DA-54096
• WHO 11295
• ZAD92105
• Aumolertinib [USAN]
• D12258
• HY-112823
• HS-10206
• 2-Propenamide, N-(5-((4-(1-cyclopropyl-1H-indol-3-yl)-2-pyrimidinyl)amino)-2-((2-(dimethylamino)ethyl)methylamino)-4-methoxyphenyl)-
• HS-10297
• Aumolertinib (USAN/INN)
• AS-84436
• AT30756

• MDL： MFCD32173681
• InChIKey： DOEOECWDNSEFDN-UHFFFAOYSA-N
• Inchi： 1S/C30H35N7O2/c1-6-29(38)32-24-17-25(28(39-5)18-27(24)36(4)16-15-35(2)3)34-30-31-14-13-23(33-30)22-19-37(20-11-12-20)26-10-8-7-9-21(22)26/h6-10,13-14,17-20H,1,11-12,15-16H2,2-5H3,(H,32,38)(H,31,33,34)
• SMILES： O(C)C1C=C(C(=CC=1NC1=NC=CC(C2C3=CC=CC=C3N(C=2)C2CC2)=N1)NC(C=C)=O)N(C)CCN(C)C

Computed Properties

• Exact Mass: 525.28522338 g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 11
• Monoisotopic Mass: 525.28522338 g/mol
• Heavy Atom Count: 39
• Complexity: 823
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 87.6
• Molecular Weight: 525.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides 2'-Aminoanilides